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Compound of Interest

Compound Name: 2-Fluoro-3-hydroxypyridine

Cat. No.: B122602 Get Quote

Introduction
2-Fluoro-3-hydroxypyridine is a valuable heterocyclic building block in organic synthesis,

particularly for the development of novel pharmaceuticals and agrochemicals.[1][2] Its unique

substitution pattern, featuring both a fluorine atom and a hydroxyl group on the pyridine ring,

offers multiple avenues for functionalization and derivatization. The presence of the fluorine

atom can significantly influence the physicochemical properties of resulting molecules, such as

metabolic stability, binding affinity, and lipophilicity, making it a desirable feature in drug design.

[2] The hydroxyl group provides a convenient handle for various chemical transformations,

including O-alkylation, O-arylation, and can direct ortho-metalation. This document provides

detailed application notes and experimental protocols for the use of 2-fluoro-3-
hydroxypyridine in organic synthesis.

Physicochemical Properties
A summary of the key physicochemical properties of 2-fluoro-3-hydroxypyridine is presented

in the table below.
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Property Value

CAS Number 174669-74-0

Molecular Formula C₅H₄FNO

Molecular Weight 113.09 g/mol

Appearance White to light yellow crystalline solid

Melting Point 131-133 °C

Boiling Point 306.7 °C at 760 mmHg

Solubility Soluble in DMSO and Methanol

Synthesis of 2-Fluoro-3-hydroxypyridine
A common and economically viable synthesis of 2-fluoro-3-hydroxypyridine starts from 2-

chloro-3-nitropyridine.[1] The synthetic pathway involves three key steps: fluorination, reduction

of the nitro group, and diazotization followed by hydrolysis.
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Synthesis Pathway

2-Chloro-3-nitropyridine 2-Fluoro-3-nitropyridine

Fluorination
(e.g., KF, 140-150 °C, DMSO) 3-Amino-2-fluoropyridine

Reduction
(e.g., Fe, NH4Cl, EtOH/H2O) 2-Fluoro-3-hydroxypyridine

Diazotization & Hydrolysis
(1. NaNO2, H2SO4, 0-5 °C

2. H2O, heat)

Cross-Coupling Strategy

2-Fluoro-3-hydroxypyridine

Protected Pyridine

Protection
(e.g., MOMCl, BnBr)

Functionalized Pyridine

Halogenation or Borylation

Cross-Coupled Product

Suzuki, Sonogashira, etc.

Final Product

Deprotection
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Directed ortho-Metalation

2-Fluoro-3-(OR)pyridine 4-Lithio-2-fluoro-3-(OR)pyridine
n-BuLi or LDA, THF, -78 °C

4-E-2-fluoro-3-(OR)pyridine
Electrophile (E+)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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